Cas no 2137999-67-6 (1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one)

• Product Name: 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one
• CAS No: 2137999-67-6
• MF: C₁₀H₁₆N₄O
• MW: 208.260241508484
• CID: 6424713
• PubChem ID: 165473382
• Update Time: 2025-06-12

1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one
• 1-[2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethyl]pyrrolidin-2-one
• EN300-1110514
• 2137999-67-6

• Inchi： 1S/C10H16N4O/c1-8-7-14(12-10(8)11)6-5-13-4-2-3-9(13)15/h7H,2-6H2,1H3,(H2,11,12)
• InChI Key： JPUYNBKIOKONCD-UHFFFAOYSA-N
• SMILES： O=C1CCCN1CCN1C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 208.13241115g/mol
• Monoisotopic Mass: 208.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 64.2Ų

Additional information on 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one

Introduction to 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one (CAS No. 2137999-67-6)

1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137999-67-6, represents a unique structural motif that combines a pyrazole ring with a pyrrolidinone moiety, creating a molecule with potential biological activity. The presence of both amino and methyl substituents on the pyrazole ring enhances its chemical diversity, making it an attractive scaffold for drug discovery.

The compound's structure is characterized by a central pyrrolidinone core, which is linked to an ethyl chain terminated by a substituted pyrazole ring. This arrangement not only imparts flexibility to the molecule but also allows for diverse interactions with biological targets. The pyrazole moiety is particularly noteworthy, as it is known for its role in various pharmacological applications, including anti-inflammatory, antimicrobial, and anticancer agents. The incorporation of a methyl group at the 4-position of the pyrazole ring further modulates its electronic properties, potentially influencing its binding affinity and selectivity.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic purposes. The combination of a pyrazole and pyrrolidinone scaffold has emerged as a promising approach due to its ability to engage multiple binding sites on biological targets. This dual interaction can lead to enhanced efficacy and reduced side effects compared to traditional monomeric compounds. The 3-amino substituent on the pyrazole ring adds another layer of complexity, enabling post-synthetic modifications such as coupling with carboxylic acid derivatives or forming salt forms, which can improve solubility and bioavailability.

The synthesis of 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps typically include condensation reactions to form the pyrazole ring, followed by nucleophilic addition to introduce the ethyl chain and subsequent cyclization to generate the pyrrolidinone core. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions can be employed to improve efficiency and selectivity.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have focused on its interaction with enzymes and receptors involved in various disease pathways. Notably, the pyrazole moiety has been shown to modulate kinases and phosphodiesterases, which are key targets in cancer therapy. Additionally, the presence of an amino group provides opportunities for prodrug development, where the compound can be converted into more stable forms that release active species in vivo.

Recent advances in computational chemistry have enabled more accurate predictions of molecular properties and binding affinities. Molecular docking studies using 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one have revealed potential interactions with targets such as Janus kinases (JAKs) and cyclin-dependent kinases (CDKs). These findings suggest that the compound may exhibit therapeutic effects in inflammatory disorders and neurodegenerative diseases, respectively. Further validation through experimental studies is ongoing to confirm these hypotheses.

The compound's physicochemical properties are also of great interest for drug formulation purposes. Parameters such as solubility, permeability, and metabolic stability are critical determinants of its clinical utility. Modifications to the structure can be made to optimize these properties without compromising biological activity. For instance, replacing the ethyl chain with longer or branched aliphatic groups can influence solubility and cell membrane penetration.

In conclusion, 1-2-(3-amino-4-methyl-1H-pyrazol-1-yl)ethylpyrrolidin-2-one represents a promising lead compound in pharmaceutical research. Its unique structural features offer multiple opportunities for further development into novel therapeutic agents. As research continues to uncover new biological targets and synthetic strategies, this compound holds significant potential for addressing unmet medical needs across various therapeutic areas.